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Compound of Interest

Compound Name: 2-Iodopropene

Cat. No.: B1618665 Get Quote

Technical Support Center: 2-Iodopropane
Disclaimer: The following information primarily pertains to 2-iodopropane (isopropyl iodide,

CAS No. 75-30-9) due to a greater availability of safety and handling data. Information on 2-
iodopropene is limited. Users should exercise extreme caution and consult additional safety

resources when handling any chemical.

Frequently Asked Questions (FAQs)
Q1: My bottle of 2-iodopropane has turned yellow/brown. Is it still usable?

A1: The discoloration of 2-iodopropane is a common issue caused by its decomposition upon

exposure to light and air, leading to the formation of iodine.[1][2] While it may still be suitable

for some applications, the presence of iodine can interfere with certain reactions. For high-

purity applications, purification is recommended before use.

Q2: What are the recommended storage conditions for 2-iodopropane?

A2: To minimize decomposition, 2-iodopropane should be stored in a cool, dry, well-ventilated

area away from light, heat, open flames, and sources of ignition.[3][4][5] It is highly susceptible

to UV light.[5] The container should be tightly closed.[3][4] For long-term storage, it is often

stored in the dark in the presence of a stabilizer like copper or silver wool.[1][5][6]

Q3: What are the main hazards associated with handling 2-iodopropane?
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A3: 2-Iodopropane is a flammable liquid and vapor.[3][4] It is harmful if swallowed and causes

skin and serious eye irritation.[3] It may also cause respiratory irritation.[3] It is incompatible

with strong bases and strong oxidizing agents.[1][2]

Q4: Can I use 2-iodopropane that does not contain a stabilizer?

A4: While unstabilized 2-iodopropane is available, it is more prone to decomposition. If using

unstabilized 2-iodopropane, it is crucial to handle it under an inert atmosphere and protect it

from light. If discoloration occurs, purification will be necessary before use. For many

applications, using a stabilized grade is recommended for consistency and safety.
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Issue Possible Cause(s) Recommended Action(s)

Reaction failure or low yield

- Decomposed 2-iodopropane

(presence of iodine).-

Presence of water.

- Purify the 2-iodopropane by

washing with aqueous sodium

thiosulfate or sodium bisulfite

to remove iodine, followed by

washing with water, drying

over a suitable drying agent

(e.g., MgSO₄ or CaCl₂), and

distillation.[1]- Ensure all

glassware is dry and the

reaction is performed under

anhydrous conditions if

required.

Inconsistent reaction results

- Variable purity of 2-

iodopropane due to

decomposition.

- Use a freshly opened bottle

of stabilized 2-iodopropane.-

Purify the reagent immediately

before use.

Discoloration of the product

during workup

- Residual iodine from the

reagent.

- Wash the organic layer with a

reducing agent solution (e.g.,

sodium thiosulfate) to remove

iodine.

Pressure buildup in the

storage container

- Decomposition of 2-

iodopropane, leading to the

formation of gaseous

byproducts.- Storage at

elevated temperatures.

- Store in a cool, well-

ventilated area.[5]- Vent the

container carefully in a fume

hood.- If significant

decomposition is suspected,

dispose of the material

according to safety protocols.

Quantitative Data Summary
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Property Value

Molecular Formula C₃H₇I

Molecular Weight 169.99 g/mol [7]

Boiling Point 88-90 °C[6]

Melting Point -90 °C[6]

Density 1.703 g/mL at 25 °C[6]

Flash Point 42 °C (107.6 °F)[4]

Solubility in Water 1.4 g/L[1]

Experimental Protocols
Protocol 1: Purification of Discolored 2-Iodopropane

Objective: To remove iodine and other impurities from decomposed 2-iodopropane.

Materials:

Discolored 2-iodopropane

10% aqueous sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or calcium chloride (CaCl₂)

Separatory funnel

Distillation apparatus

Round-bottom flask

Heating mantle

Condenser
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Receiving flask

Procedure:

Place the discolored 2-iodopropane in a separatory funnel.

Add an equal volume of 10% aqueous sodium thiosulfate solution and shake well. The brown

color of iodine should disappear as it is reduced to colorless iodide.

Allow the layers to separate and discard the aqueous layer.

Wash the organic layer with an equal volume of water. Separate and discard the aqueous

layer.

Wash the organic layer with an equal volume of saturated sodium chloride (brine) solution to

aid in the removal of water. Separate and discard the aqueous layer.

Transfer the organic layer to a clean, dry flask and add a suitable amount of anhydrous

magnesium sulfate or calcium chloride to dry the liquid. Swirl the flask and let it stand for 10-

15 minutes.

Filter the dried 2-iodopropane into a clean, dry round-bottom flask.

Set up a distillation apparatus. Distill the purified 2-iodopropane, collecting the fraction that

boils at 88-90 °C.[6][8]

Store the purified product over a small piece of copper wire or silver wool in a tightly sealed,

light-resistant container.[5][6]
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Storage and Initial Check

Decision Point

Action

Final Use

Receive/Store Unstabilized
2-Iodopropane

Check for Discoloration

Is the liquid
 discolored?

Use Directly
(under inert atmosphere)

No

Purify via Washing
and Distillation

Yes

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision workflow for handling unstabilized 2-iodopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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